1,2,4,5-tetrabromo-3-fluorobenzene
Overview
Description
1,2,4,5-tetrabromo-3-fluorobenzene (TBB) is a halogenated organic compound and an important intermediate in the synthesis of many organic compounds. It is used in a wide range of applications, including as a reagent in organic synthesis and as an analytical tool in the laboratory. TBB has been the subject of numerous scientific studies, which have revealed its potential applications in various fields.
Scientific Research Applications
1,2,4,5-tetrabromo-3-fluorobenzene has been studied extensively in the scientific community, and its potential applications in various fields have been investigated. It has been used as a reagent in the synthesis of numerous compounds, including pharmaceuticals, agrochemicals, and fine chemicals. It has also been used as an analytical tool in the laboratory, due to its high reactivity and low toxicity. Additionally, this compound has been studied in the context of its potential use as a flame retardant, as well as its ability to act as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 1,2,4,5-tetrabromo-3-fluorobenzene is not fully understood, but several studies have suggested that it may act as an electron acceptor, resulting in a decrease in the electron density of the substrate. This may lead to a decrease in the reactivity of the substrate, resulting in a decrease in the rate of reaction. Additionally, this compound may act as a Lewis acid, which may increase the reactivity of the substrate, leading to an increase in the rate of reaction.
Biochemical and Physiological Effects
This compound has been studied extensively in the context of its potential biochemical and physiological effects. Several studies have suggested that this compound has the potential to act as an endocrine disruptor, as well as an immunotoxicant. Additionally, this compound has been studied in the context of its potential to cause oxidative stress and DNA damage.
Advantages and Limitations for Lab Experiments
1,2,4,5-tetrabromo-3-fluorobenzene has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and its high reactivity and low toxicity make it suitable for use in a variety of reactions. Additionally, its low boiling point and volatility make it easy to handle and store. However, this compound also has several limitations for use in laboratory experiments. Its high reactivity and low boiling point can make it difficult to control the reaction conditions, and its low volatility can make it difficult to purify the product.
Future Directions
There are several potential future directions for the use of 1,2,4,5-tetrabromo-3-fluorobenzene. It could be used as a flame retardant in a variety of applications, including textiles and plastics. Additionally, it could be used as a catalyst in organic synthesis, as well as in the synthesis of pharmaceuticals and agrochemicals. Furthermore, further research could be conducted to better understand the biochemical and physiological effects of this compound, as well as its potential to act as an endocrine disruptor and immunotoxicant. Finally, further research could be conducted to develop improved methods for the synthesis and purification of this compound.
Synthesis Methods
1,2,4,5-tetrabromo-3-fluorobenzene can be synthesized using a variety of methods, including direct fluorination, nucleophilic substitution, and electrophilic substitution. Direct fluorination is the most commonly used method, wherein this compound is synthesized from bromobenzene by a direct fluorination reaction using a fluorinating agent such as N-fluoro-2-chloroacetamide (FCA). The reaction is typically conducted in a solvent such as dimethylformamide (DMF) or acetonitrile (MeCN) at temperatures ranging from -78 to 25 °C. The reaction produces this compound in yields of up to 90%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2,4,5-tetrabromo-3-fluorobenzene involves the bromination and fluorination of a suitable precursor compound.", "Starting Materials": [ "Benzene", "Bromine", "Fluorine", "Iron(III) bromide", "Iron(III) fluoride", "Sulfuric acid", "Hydrogen peroxide" ], "Reaction": [ "Bromination of benzene using iron(III) bromide as a catalyst and sulfuric acid as a solvent to obtain 1,2,4,5-tetrabromobenzene", "Fluorination of 1,2,4,5-tetrabromobenzene using iron(III) fluoride as a catalyst and hydrogen peroxide as an oxidizing agent to obtain 1,2,4,5-tetrabromo-3-fluorobenzene" ] } | |
| 257621-23-1 | |
Molecular Formula |
C6HBr4F |
Molecular Weight |
411.69 g/mol |
IUPAC Name |
1,2,4,5-tetrabromo-3-fluorobenzene |
InChI |
InChI=1S/C6HBr4F/c7-2-1-3(8)5(10)6(11)4(2)9/h1H |
InChI Key |
CWUMVTAGPWQJFY-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=C(C(=C1Br)Br)F)Br)Br |
Purity |
95 |
Origin of Product |
United States |
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